Cas no 850930-26-6 (2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylacetamide
• CAS No: 850930-26-6
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5555545
• PubChem ID: 4455441
• Update Time: 2025-05-26

2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)acetamide
• 850930-26-6
• 2-(4-methoxyphenyl)-N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)acetamide
• 2-(4-METHOXYPHENYL)-N-[2-(THIOPHEN-2-YL)IMIDAZO[1,2-A]PYRIDIN-3-YL]ACETAMIDE
• 2-(4-methoxyphenyl)-N-[2-(2-thienyl)imidazo[1,2-a]pyridin-3-yl]acetamide
• F0589-0288
• 2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylacetamide

• Inchi： 1S/C20H17N3O2S/c1-25-15-9-7-14(8-10-15)13-18(24)22-20-19(16-5-4-12-26-16)21-17-6-2-3-11-23(17)20/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： FYKKYUBHPOHTEX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(NC(CC2C=CC(=CC=2)OC)=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 363.10414797g/mol
• Monoisotopic Mass: 363.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo1,2-apyridin-3-ylacetamide

Compound CAS No 850930-26-6: 2-(4-Methoxyphenyl)-N-2-(Thiophen-2-yl)Imidazo[1,2-a]Pyridin-3-YlAcetamide

The compound with CAS No 850930-26-6, known as 2-(4-methoxyphenyl)-N-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-ylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The molecular structure of CAS No 850930-26-6 is characterized by a fused imidazo[1,2-a]pyridine ring system, which is a common scaffold in many bioactive compounds. The presence of a 4-methoxyphenyl group and a thiophen-2-yl substituent introduces additional electronic and steric effects, enhancing the compound's interactions with biological targets. These substituents also contribute to the molecule's solubility and permeability, which are critical properties for drug candidates.

Recent research has focused on the biological activity of this compound, particularly its ability to modulate key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are often overexpressed in cancer cells. Additionally, the compound has shown promise in modulating G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of CAS No 850930-26-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound. Researchers have also explored the use of environmentally friendly solvents and reagents to make the synthesis process more sustainable.

In terms of pharmacokinetics, studies have shown that CAS No 850930-26-6 exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective in treating diseases requiring systemic distribution. However, further studies are needed to fully characterize its pharmacokinetic properties in humans.

The safety profile of this compound has been evaluated in preliminary toxicity studies. Results indicate that it has a relatively low toxicity profile at therapeutic doses, which is encouraging for its potential use as a drug candidate. However, long-term toxicological studies are required to confirm its safety for chronic use.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of CAS No 850930-26-6 with various biological targets. These computational models have provided valuable insights into the molecular interactions that govern its bioactivity, aiding in the design of more potent analogs.

In conclusion, CAS No 850930-26-6, or 2-(4-methoxyphenyl)-N-2-(thiophen-2-yli)midazo[1,2-a]pyridin-3-yliacetamide, represents a promising lead compound in the field of medicinal chemistry. Its unique structure, coupled with its favorable biological and pharmacokinetic properties, positions it as a strong candidate for further development into therapeutically relevant drugs. Continued research into its mechanisms of action and optimization will undoubtedly shed more light on its potential applications in medicine.